2-(1,3-benzodioxol-5-yloxy)-N-3-pyridinylacetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C14H12N2O4/c17-14(16-10-2-1-5-15-7-10)8-18-11-3-4-12-13(6-11)20-9-19-12/h1-7H,8-9H2,(H,16,17)
• InChI Key: YUPPZEMXNAEJIU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCC(=O)NC3=CN=CC=C3
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

2-(1,3-benzodioxol-5-yloxy)-N-3-pyridinylacetamide, also known as BDPYA, is a chemical compound used in scientific research. BDPYA is a fluorescent probe that is widely used for the detection of protein conformational changes.

Mechanism of Action

2-(1,3-benzodioxol-5-yloxy)-N-3-pyridinylacetamide is a fluorescent probe that binds to proteins and undergoes a conformational change, resulting in a change in its fluorescence properties. The fluorescence intensity and wavelength of this compound change depending on the conformation of the protein it is bound to. This allows researchers to study the conformational changes of proteins in real-time.
Biochemical and Physiological Effects:
This compound does not have any known biochemical or physiological effects on living organisms. It is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(1,3-benzodioxol-5-yloxy)-N-3-pyridinylacetamide is its high sensitivity and selectivity for protein conformational changes. It is also easy to use and can be applied to a wide range of proteins. However, this compound has some limitations. It is not suitable for studying large proteins or proteins with multiple domains. It also requires a high concentration of protein, which can be a limitation for some experiments.

Future Directions

There are several future directions for the use of 2-(1,3-benzodioxol-5-yloxy)-N-3-pyridinylacetamide in scientific research. One direction is the development of new fluorescent probes that can detect specific protein conformational changes. Another direction is the application of this compound in drug discovery, where it can be used to identify potential drug targets and to screen for potential drug candidates. Additionally, this compound can be used to study the conformational changes of proteins in disease states, such as cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of 2-(1,3-benzodioxol-5-yloxy)-N-3-pyridinylacetamide involves the reaction of 2-(1,3-benzodioxol-5-yloxy)acetic acid with pyridine-3-amine. The reaction is carried out in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The product is purified by column chromatography to obtain pure this compound.

Scientific Research Applications

2-(1,3-benzodioxol-5-yloxy)-N-3-pyridinylacetamide is widely used in scientific research as a fluorescent probe for the detection of protein conformational changes. It is used to study protein-protein interactions, protein folding, and protein-ligand binding. This compound is also used to study the conformational changes of membrane proteins and the dynamics of protein-protein interactions in living cells.